Cas no 110685-78-4 (L-Idonic acid,3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-a-D-glucopyranosyl]-)

• Product Name: L-Idonic acid,3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-a-D-glucopyranosyl]-
• CAS No: 110685-78-4
• MF: C₁₄H₂₅NO₁₅S
• MW: 479.411004781723
• CID: 212910
• PubChem ID: 194870
• Update Time: 2025-04-19

L-Idonic acid,3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-a-D-glucopyranosyl]- Chemical and Physical Properties

Names and Identifiers

• L-Idonic acid,3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-a-D-glucopyranosyl]-
• O-((Nalpha)-acetylglucosamine 6-sulfate)-(1-3)-idonic acid
• 3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-alpha-D-glucopyranosyl]-L-idonic acid
• Glc-nac6S-idoa
• 110685-78-4
• DTXSID60911825
• 3-O-{2-Deoxy-2-[(1-hydroxyethylidene)amino]-6-O-sulfohexopyranosyl}hexonic acid
• (2R,3S,4R,5S)-3-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(sulfooxymethyl)oxan-2-yl]oxy-2,4,5,6-tetrahydroxyhexanoic acid

• Inchi： 1S/C14H25NO15S/c1-4(17)15-7-10(21)9(20)6(3-28-31(25,26)27)29-14(7)30-12(11(22)13(23)24)8(19)5(18)2-16/h5-12,14,16,18-22H,2-3H2,1H3,(H,15,17)(H,23,24)(H,25,26,27)/t5-,6+,7+,8+,9+,10+,11+,12-,14+/m0/s1
• InChI Key： SIGLKDHQMISGEY-YUDSPMMPSA-N
• SMILES： S(=O)(=O)(O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O[C@H]([C@H](C(=O)O)O)[C@@H]([C@H](CO)O)O)O1)NC(C)=O)O)O

Computed Properties

• Exact Mass: 479.09445
• Monoisotopic Mass: 479.09449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 278
• XLogP3: -5.9

Experimental Properties

• Density: 1.81
• Refractive Index: 1.636
• PSA: 269.84